Cas no 1804890-97-8 (2,3-Bis(trifluoromethyl)-4-hydroxybenzoyl chloride)

• Product Name: 2,3-Bis(trifluoromethyl)-4-hydroxybenzoyl chloride
• CAS No: 1804890-97-8
• MF: C₉H₃ClF₆O₂
• MW: 292.562342882156
• CID: 4962312
• Update Time: 2025-07-24

2,3-Bis(trifluoromethyl)-4-hydroxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-hydroxybenzoyl chloride

• Inchi： 1S/C9H3ClF6O2/c10-7(18)3-1-2-4(17)6(9(14,15)16)5(3)8(11,12)13/h1-2,17H
• InChI Key： TZLKJCWQAZHYOI-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C(C(F)(F)F)=C1C(F)(F)F)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 326
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3

Additional information on 2,3-Bis(trifluoromethyl)-4-hydroxybenzoyl chloride

Professional Introduction to 2,3-Bis(trifluoromethyl)-4-hydroxybenzoyl chloride (CAS No. 1804890-97-8)

2,3-Bis(trifluoromethyl)-4-hydroxybenzoyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. The compound, identified by the CAS number 1804890-97-8, is characterized by the presence of two trifluoromethyl groups and a hydroxyl substituent on a benzoyl chloride backbone. These structural elements contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The trifluoromethyl group is a well-documented moiety in drug design, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity at biological targets. In the context of 2,3-Bis(trifluoromethyl)-4-hydroxybenzoyl chloride, the dual placement of these groups introduces additional steric and electronic effects that can modulate the reactivity and selectivity of the compound in synthetic pathways. This makes it particularly useful for constructing complex molecular architectures required in modern drug development.

The presence of a hydroxyl group in the molecule further expands its synthetic utility. Hydroxyl functionalities are versatile handles for further derivatization, allowing chemists to introduce diverse pharmacophores or linkages. The benzoyl chloride moiety, on the other hand, is a well-established activated carbonyl group that readily participates in nucleophilic addition reactions, amide bond formations, and other condensation reactions. These characteristics make 2,3-Bis(trifluoromethyl)-4-hydroxybenzoyl chloride a versatile building block for the synthesis of peptidomimetics, heterocyclic compounds, and other bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug discovery. The introduction of fluorine atoms into organic molecules often leads to improved pharmacokinetic profiles, including enhanced bioavailability and reduced susceptibility to enzymatic degradation. The dual trifluoromethyl substitution in 2,3-Bis(trifluoromethyl)-4-hydroxybenzoyl chloride aligns with this trend, suggesting potential advantages in terms of stability and efficacy when incorporated into drug candidates.

In particular, studies have demonstrated the utility of this compound in the development of inhibitors targeting enzymes involved in inflammatory and infectious diseases. The structural motif of 2,3-Bis(trifluoromethyl)-4-hydroxybenzoyl chloride has been explored as a scaffold for designing molecules that interact with proteins such as kinases and proteases. By leveraging its reactive sites—namely the benzoyl chloride group and the hydroxyl substituent—researchers have been able to generate novel derivatives with improved binding affinities and selectivities.

One notable application involves the synthesis of fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs). The incorporation of trifluoromethyl groups has been shown to enhance the anti-inflammatory activity of NSAIDs by improving their interaction with cyclooxygenase (COX) enzymes. The hydroxyl group in 2,3-Bis(trifluoromethyl)-4-hydroxybenzoyl chloride provides an additional point for functionalization, enabling the creation of hybrid molecules that combine the benefits of both classes of compounds. Such hybrids may offer superior therapeutic profiles with reduced side effects compared to traditional NSAIDs.

Furthermore, the compound has been investigated as a precursor in the synthesis of fluorinated amino acids and peptidomimetics. These derivatives are increasingly relevant in oncology research due to their ability to modulate signaling pathways involved in cancer cell proliferation and survival. The reactivity of the benzoyl chloride group allows for efficient coupling with amino acids or other nucleophiles, facilitating the construction of complex peptide-like structures with tailored biological activities.

The influence of fluorine substitution on electronic properties has also been explored computationally and experimentally. Density functional theory (DFT) studies have revealed that the electron-withdrawing nature of trifluoromethyl groups can significantly alter the electronic distribution within the molecule. This modulation can fine-tune interactions with biological targets, leading to enhanced potency or selectivity. Such insights are crucial for rational drug design strategies aimed at optimizing molecular interactions.

In summary,2,3-Bis(trifluoromethyl)-4-hydroxybenzoyl chloride (CAS No. 1804890-97-8) represents a promising intermediate in pharmaceutical synthesis due to its unique structural features and synthetic versatility. Its combination of trifluoromethyl groups and a hydroxyl substituent on a benzoyl chloride backbone offers multiple opportunities for further functionalization and derivatization. Recent research underscores its potential applications in developing novel therapeutics for inflammatory diseases, oncology, and other therapeutic areas where fluorinated compounds are highly valued.